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Compound of Interest

Compound Name: GO007-LK

Cat. No.: B15586906

Technical Support Center: G007-LK

Welcome to the technical support center for GO07-LK. This resource provides researchers,
scientists, and drug development professionals with essential information regarding the stability
and long-term storage of GO07-LK.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid G0O07-LK?

Al: Solid G007-LK powder is stable for up to 3 years when stored at -20°C from the date of
receipt.[1] It is important to protect it from light.

Q2: How should | prepare and store stock solutions of G0O07-LK?

A2: It is recommended to prepare stock solutions in anhydrous dimethyl sulfoxide (DMSO).[2]
[3] For long-term storage, aliquot the stock solution into single-use vials to avoid repeated
freeze-thaw cycles.[1][4] Store these aliquots at -80°C for up to 2 years or at -20°C forup to 1
year.[4][5] One source suggests stock solutions are stable for up to 6 months at -20°C.[6]

Q3: My G007-LK stock solution shows precipitation after storage. What should | do?

A3: Precipitation can occur if the DMSO used absorbed moisture, which reduces the solubility
of G007-LK.[2] To redissolve the compound, you can warm the vial to 37°C and use sonication.
It is crucial to use fresh, anhydrous DMSO for preparing stock solutions.[2]
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Q4: Can | store G007-LK stock solutions at room temperature?

A4: 1t is not recommended to store GO07-LK stock solutions at room temperature for extended
periods. One source indicates stability for one month at -20°C in solvent, suggesting that
stability at room temperature would be significantly shorter.[1] For optimal stability, adhere to
the recommended storage at -20°C or -80°C.

Q5: Is G007-LK sensitive to light?

A5: Yes, it is recommended to protect G007-LK from light.[6]

G007-LK Storage and Stability Summary

E Storage Duration of Special
orm
Temperature Stability Instructions
Solid (Powder) -20°C Up to 3 years[1] Protect from light.[6]
Aliquot to avoid
Stock Solution (in freeze-thaw cycles.[1]
-80°C Up to 2 years[5]
DMSO) [4] Use anhydrous
DMSO.[2]
Aliquot to avoid
Stock Solution (in freeze-thaw cycles.[1]
-20°C Up to 1 year[5]
DMSO) [4] Use anhydrous

DMSO.[2]

Experimental Protocols
Protocol 1: Long-Term Stability Assessment of G007-LK

This protocol is based on general principles from the ICH guidelines for stability testing of new
drug substances.[1][7][8][9][10]

Objective: To evaluate the stability of GO07-LK under recommended long-term storage
conditions.

Materials:
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e G007-LK (solid)

e Anhydrous DMSO

» Sterile, amber, tightly sealed vials

e -20°C and -80°C freezers

e HPLC system with a suitable column (e.g., C18)

o HPLC-grade solvents (e.g., acetonitrile, water with 0.1% formic acid)
e Analytical balance

e pH meter

Procedure:

e Sample Preparation:

o Prepare a stock solution of G0O07-LK in anhydrous DMSO at a known concentration (e.g.,
10 mM).

o Aliquot the stock solution into multiple amber vials, ensuring each vial is filled to a
consistent volume.

o Prepare a sufficient number of aliquots to be tested at each time point.
e Storage:
o Place the vials in the designated long-term storage conditions: -20°C and -80°C.
o Ensure the storage units are properly monitored for temperature.
o Testing Schedule:
o Analyze the samples at the following time points: 0, 3, 6, 9, 12, 18, and 24 months.[9]

» Analytical Method (HPLC):
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o At each time point, retrieve one vial from each storage condition.
o Allow the vial to equilibrate to room temperature before opening.
o Dilute the sample to an appropriate concentration for HPLC analysis.

o Analyze the sample using a validated stability-indicating HPLC method to determine the
purity of G0O07-LK and to detect any degradation products.

o The mobile phase composition and gradient will need to be optimized for G0O07-LK.

o Data Analysis:

o Calculate the percentage of G007-LK remaining at each time point relative to the initial
(time 0) concentration.

o Monitor for the appearance of any new peaks, which may indicate degradation products.

Protocol 2: Forced Degradation Study of G007-LK

This protocol outlines a general procedure for conducting forced degradation studies as
recommended by ICH guidelines to understand the degradation pathways of a drug substance.
[10]

Objective: To investigate the intrinsic stability of G0O07-LK and identify potential degradation
products under various stress conditions.

Materials:

G007-LK (solid)

Anhydrous DMSO

Hydrochloric acid (HCI) solution (e.g., 0.1 N)

Sodium hydroxide (NaOH) solution (e.g., 0.1 N)

Hydrogen peroxide (H2032) solution (e.g., 3%)
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o Temperature-controlled oven
» Photostability chamber
e HPLC-MS system
Procedure:
e Sample Preparation:
o Prepare stock solutions of G007-LK in anhydrous DMSO.
e Stress Conditions:

o Acid Hydrolysis: Mix the G007-LK solution with 0.1 N HCI and incubate at a controlled
temperature (e.g., 60°C) for a defined period (e.g., 24 hours). Neutralize the solution
before analysis.

o Base Hydrolysis: Mix the G007-LK solution with 0.1 N NaOH and incubate under the
same conditions as acid hydrolysis. Neutralize before analysis.

o Oxidation: Treat the G007-LK solution with 3% H202 and incubate at room temperature for
a defined period.

o Thermal Degradation: Expose the solid G007-LK powder to elevated temperatures (e.g.,
60°C, 80°C) for a defined period.[10]

o Photostability: Expose the G007-LK solution and solid powder to light in a photostability
chamber according to ICH Q1B guidelines.

e Analysis:

o Analyze the stressed samples using an HPLC-MS system to separate and identify the
degradation products.

o Compare the chromatograms of the stressed samples with that of an unstressed control
sample.
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Troubleshooting Guide

Issue Possible Cause Recommended Solution

Use fresh, anhydrous DMSO.
Precipitation in stock solution Use of non-anhydrous DMSO. Warm the solution to 37°C and

sonicate to redissolve.

Inconsistent results in stability Aliquot stock solutions into
] Repeated freeze-thaw cycles. ] )
studies single-use vials.

Ensure freezers are calibrated
Improper storage temperature.  and maintain the correct

temperature.

Review storage conditions and
Appearance of unexpected

] Degradation of GO0O7-LK. handling procedures. Protect
peaks in HPLC

from light.

o Use clean vials and fresh
Contamination.
solvents.
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Caption: Workflow for handling and storing G007-LK.
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Caption: Experimental workflow for a long-term stability study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b15586906?utm_src=pdf-custom-synthesis
https://www.ema.europa.eu/en/ich-q1-guideline-stability-testing-drug-substances-drug-products
https://www.ema.europa.eu/en/ich-q1-guideline-stability-testing-drug-substances-drug-products
https://www.selleckchem.com/products/g007-lk.html
https://www.benchchem.com/pdf/Technical_Support_Center_Navigating_Solubility_and_Stability_of_Tankyrase_Inhibitors.pdf
https://www.medchemexpress.com/G007-LK.html
https://www.stabilitystudies.in/how-to-conduct-stability-studies-for-small-molecule-drugs/
https://www.stabilitystudies.in/how-to-conduct-stability-studies-for-small-molecule-drugs/
https://www.merckmillipore.com/HK/en/product/Tankyrase-1-2-Inhibitor-VI-G007-LK-Calbiochem,EMD_BIO-504907
https://www.slideshare.net/slideshow/ich-guideline-for-stability-testing/183664424
https://www.ema.europa.eu/en/ich-q1a-r2-stability-testing-new-drug-substances-drug-products-scientific-guideline
https://www.ema.europa.eu/en/ich-q1a-r2-stability-testing-new-drug-substances-drug-products-scientific-guideline
https://amsbiopharma.com/ich-guidelines-drug-stability-testing/
http://www.snscourseware.org/snscphs/files/1733910036.pdf
https://www.benchchem.com/product/b15586906#g007-lk-stability-and-long-term-storage-conditions
https://www.benchchem.com/product/b15586906#g007-lk-stability-and-long-term-storage-conditions
https://www.benchchem.com/product/b15586906#g007-lk-stability-and-long-term-storage-conditions
https://www.benchchem.com/product/b15586906#g007-lk-stability-and-long-term-storage-conditions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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